Cas no 888465-89-2 (3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• CAS No: 888465-89-2
• MF: C₂₀H₁₇ClN₂O₅
• MW: 400.812384366989
• CID: 5774353
• PubChem ID: 16818305
• Update Time: 2025-10-20

3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS026679422
• AB00677419-01
• 3-(2-chloropropanamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
• 888465-89-2
• 3-(2-chloropropanoylamino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• F1883-1547
• 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-chloro-1-oxopropyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-

• Inchi： 1S/C20H17ClN2O5/c1-11(21)19(24)23-17-13-4-2-3-5-14(13)28-18(17)20(25)22-12-6-7-15-16(10-12)27-9-8-26-15/h2-7,10-11H,8-9H2,1H3,(H,22,25)(H,23,24)
• InChI Key： OTCIHQXBGBOHLB-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=C(C(NC2C=CC3=C(C=2)OCCO3)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 400.0825993g/mol
• Monoisotopic Mass: 400.0825993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 542.4±50.0 °C(Predicted)
• pka: 11.08±0.20(Predicted)

Additional information on 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS: 888465-89-2)

The compound 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS: 888465-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and benzodioxin structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the compound's potential as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its role as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic processes. The study demonstrated that 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide exhibits nanomolar affinity for its target, with minimal off-target effects, making it a promising candidate for further development.

In addition to its pharmacological properties, recent advancements in the synthetic chemistry of this compound have been reported. A 2024 study in Organic Letters detailed a novel, high-yield synthetic route that improves scalability and reduces the use of hazardous reagents. This development is particularly significant for industrial-scale production, addressing previous challenges related to cost and environmental impact.

Preclinical evaluations have further underscored the therapeutic potential of this compound. Animal models of chronic inflammatory diseases treated with 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide showed marked reductions in disease markers, with no observable toxicity at therapeutic doses. These findings, published in the European Journal of Pharmacology, suggest a favorable safety profile and support the initiation of clinical trials.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent computational studies have employed molecular modeling to predict and enhance these parameters, as reported in a 2023 issue of Bioorganic & Medicinal Chemistry Letters. These efforts aim to bridge the gap between preclinical success and clinical applicability.

In conclusion, 3-(2-chloropropanamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide (CAS: 888465-89-2) represents a compelling area of research with significant therapeutic potential. Ongoing studies are expected to further elucidate its mechanisms, refine its synthesis, and advance its development into a viable clinical candidate. The integration of multidisciplinary approaches—from synthetic chemistry to computational biology—will be crucial in overcoming current limitations and realizing the full potential of this compound.